Cas no 2211-31-6 (1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate)
2211-31-6 structure
Product Name:1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate
1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate
- 2-Methylnaphthalene-1,4-diyl dibenzoate
- (4-benzoyloxy-3-methylnaphthalen-1-yl) benzoate
- 2211-31-6
- NS00027059
- 4-(BENZOYLOXY)-3-METHYL-1-NAPHTHYL BENZOATE
- DTXSID10176624
- 1,4-NAPHTHALENEDIOL, 2-METHYL-, 1,4-DIBENZOATE
- AKOS024420798
- EINECS 218-649-5
- Q6ND4F7E44
- 1,4-dibenzoyloxy-2-methyl naphthalene
- UNII-Q6ND4F7E44
- 1,4-DIBENZOYLOXY-2-METHYLNAPHTHALENE
-
- Inchi: 1S/C25H18O4/c1-17-16-22(28-24(26)18-10-4-2-5-11-18)20-14-8-9-15-21(20)23(17)29-25(27)19-12-6-3-7-13-19/h2-16H,1H3
- InChI Key: BVVDINJVWBJRHY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C1=C(C)C=C(C2C=CC=CC=21)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 382.12054
- Monoisotopic Mass: 382.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 6.4
Experimental Properties
- Density: 1.247
- Boiling Point: 578.8°C at 760 mmHg
- Flash Point: 298.4°C
- Refractive Index: 1.652
- PSA: 52.6
1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2211-31-6 (1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate) Related Products
- 132-54-7(Phenyl 1-hydroxy-2-naphthoate)
- 93-44-7(naphthalen-2-yl benzoate)
- 3556-83-0(Methyl 3-methoxy-4-methylbenzoate)
- 617-02-7(o-Tolyl benzoate)
- 54978-55-1(Phenyl 1,4-dihydroxy-2-naphthoate)
- 7260-11-9(Phenyl 3-hydroxy-2-naphthoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk